3-{2-[Acetyl(methyl)amino]-1-hydroxyethyl}phenyl acetate

• CAS No.: 25333-66-8
• Molecular Formula: C13H17NO4
• Molecular Weight: 251.28 g/mol
• IUPAC Name: [3-[2-[acetyl(methyl)amino]-1-hydroxyethyl]phenyl] acetate
• InChI: InChI=1S/C13H17NO4/c1-9(15)14(3)8-13(17)11-5-4-6-12(7-11)18-10(2)16/h4-7,13,17H,8H2,1-3H3
• InChI Key: KVAFKSASZHHVHI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(C)CC(C1=CC(=CC=C1)OC(=O)C)O

Description

3-{2-[Acetyl(methyl)amino]-1-hydroxyethyl}phenyl acetate is an organic compound with a complex structure that includes both acetyl and hydroxyethyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{2-[Acetyl(methyl)amino]-1-hydroxyethyl}phenyl acetate typically involves multiple stepsThe reaction conditions often require the use of catalysts and specific solvents to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow processes to optimize efficiency and scalability. The use of automated systems and advanced monitoring techniques ensures consistent quality and adherence to safety standards .

Chemical Reactions Analysis

Types of Reactions

3-{2-[Acetyl(methyl)amino]-1-hydroxyethyl}phenyl acetate can undergo various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents like sodium borohydride can be used to convert the compound into its reduced form.

Substitution: Nucleophilic substitution reactions can occur, where functional groups are replaced by nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Alkyl halides in the presence of a base.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols .

Scientific Research Applications

3-{2-[Acetyl(methyl)amino]-1-hydroxyethyl}phenyl acetate has several applications in scientific research:

Chemistry: Used as a precursor in the synthesis of more complex molecules.

Biology: Investigated for its potential role in biochemical pathways.

Medicine: Explored for its therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the production of specialty chemicals and pharmaceuticals.

Mechanism of Action

The mechanism by which 3-{2-[Acetyl(methyl)amino]-1-hydroxyethyl}phenyl acetate exerts its effects involves its interaction with specific molecular targets. These targets may include enzymes or receptors that play a role in various biological pathways. The compound’s structure allows it to bind to these targets, modulating their activity and leading to the desired therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

• 3-{2-[Acetyl(methyl)amino]-1-hydroxyethyl}phenyl propionate
• 3-{2-[Acetyl(methyl)amino]-1-hydroxyethyl}phenyl butyrate

Uniqueness

What sets 3-{2-[Acetyl(methyl)amino]-1-hydroxyethyl}phenyl acetate apart from similar compounds is its specific acetyl and hydroxyethyl groups, which confer unique chemical properties and biological activities. These structural features make it particularly suitable for certain applications in medicine and industry .